Cas no 1599240-77-3 (5,6-Dimethyl-N-propyl-1,2,4-triazin-3-amine)
5,6-Dimethyl-N-propyl-1,2,4-triazin-3-amine is a substituted triazine derivative with potential applications in agrochemical and pharmaceutical research. Its structure features a triazine core functionalized with methyl groups at the 5 and 6 positions and a propylamine substituent at the 3 position, contributing to its unique chemical properties. This compound may exhibit selective biological activity due to its heterocyclic framework, making it of interest for the development of herbicides or enzyme inhibitors. Its well-defined molecular architecture allows for precise modifications, enabling structure-activity relationship studies. The compound's stability and synthetic accessibility further enhance its utility as a building block in specialized chemical synthesis.
1599240-77-3 structure
Product Name:5,6-Dimethyl-N-propyl-1,2,4-triazin-3-amine
CAS No:1599240-77-3
MF:C8H14N4
MW:166.223560810089
CID:5696528
PubChem ID:114389629
Update Time:2025-05-28
5,6-Dimethyl-N-propyl-1,2,4-triazin-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 5,6-Dimethyl-N-propyl-1,2,4-triazin-3-amine
- EN300-1615992
- 1599240-77-3
- 1,2,4-Triazin-3-amine, 5,6-dimethyl-N-propyl-
-
- Inchi: 1S/C8H14N4/c1-4-5-9-8-10-6(2)7(3)11-12-8/h4-5H2,1-3H3,(H,9,10,12)
- InChI Key: XOWSXCDUHAAQOZ-UHFFFAOYSA-N
- SMILES: N(C1N=NC(C)=C(C)N=1)CCC
Computed Properties
- Exact Mass: 166.121846464g/mol
- Monoisotopic Mass: 166.121846464g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 128
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 50.7Ų
Experimental Properties
- Density: 1.078±0.06 g/cm3(Predicted)
- Boiling Point: 301.8±45.0 °C(Predicted)
- pka: 4.27±0.63(Predicted)
5,6-Dimethyl-N-propyl-1,2,4-triazin-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1615992-50mg |
5,6-dimethyl-N-propyl-1,2,4-triazin-3-amine |
1599240-77-3 | 50mg |
$468.0 | 2023-09-23 | ||
| Enamine | EN300-1615992-100mg |
5,6-dimethyl-N-propyl-1,2,4-triazin-3-amine |
1599240-77-3 | 100mg |
$490.0 | 2023-09-23 | ||
| Enamine | EN300-1615992-250mg |
5,6-dimethyl-N-propyl-1,2,4-triazin-3-amine |
1599240-77-3 | 250mg |
$513.0 | 2023-09-23 | ||
| Enamine | EN300-1615992-500mg |
5,6-dimethyl-N-propyl-1,2,4-triazin-3-amine |
1599240-77-3 | 500mg |
$535.0 | 2023-09-23 | ||
| Enamine | EN300-1615992-1000mg |
5,6-dimethyl-N-propyl-1,2,4-triazin-3-amine |
1599240-77-3 | 1000mg |
$557.0 | 2023-09-23 | ||
| Enamine | EN300-1615992-2500mg |
5,6-dimethyl-N-propyl-1,2,4-triazin-3-amine |
1599240-77-3 | 2500mg |
$1089.0 | 2023-09-23 | ||
| Enamine | EN300-1615992-5000mg |
5,6-dimethyl-N-propyl-1,2,4-triazin-3-amine |
1599240-77-3 | 5000mg |
$1614.0 | 2023-09-23 | ||
| Enamine | EN300-1615992-10000mg |
5,6-dimethyl-N-propyl-1,2,4-triazin-3-amine |
1599240-77-3 | 10000mg |
$2393.0 | 2023-09-23 | ||
| Enamine | EN300-1615992-0.05g |
5,6-dimethyl-N-propyl-1,2,4-triazin-3-amine |
1599240-77-3 | 0.05g |
$719.0 | 2023-06-04 | ||
| Enamine | EN300-1615992-0.1g |
5,6-dimethyl-N-propyl-1,2,4-triazin-3-amine |
1599240-77-3 | 0.1g |
$755.0 | 2023-06-04 |
5,6-Dimethyl-N-propyl-1,2,4-triazin-3-amine Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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